2-[(4-Chlorobenzyl)oxy]-3-methoxybenzoic acid

• IUPAC Name: 2-[(4-chlorophenyl)methoxy]-3-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO4/c1-19-13-4-2-3-12(15(17)18)14(13)20-9-10-5-7-11(16)8-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: APLFDCGEQNPXDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H13ClO4
• Molecular Weight: 292.71 g/mol

Description

“2-[(4-Chlorobenzyl)oxy]-3-methoxybenzoic acid” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular formula of “this compound” is C15H13ClO4. The molecular weight is 292.71.

Scientific Research Applications

Solubility and Partition Coefficients

Research has investigated the solubilities of various compounds, including 2-methoxybenzoic acid, in different solvents. This work helps in understanding the solubility behavior and partition coefficients of similar compounds like 2-[(4-Chlorobenzyl)oxy]-3-methoxybenzoic acid (Hart et al., 2015).

Polymer Science Applications

Substituted benzoic acids, including 2-methoxybenzoic acid, have been used as dopants for polyaniline, influencing its properties. This research opens avenues for using this compound in polymer science (Amarnath & Palaniappan, 2005).

Antimicrobial Applications

A study on 1,3,4-oxadiazole derivatives containing 2-methoxybenzoic acid moieties revealed significant antibacterial and antifungal activities, suggesting potential antimicrobial applications for related compounds (Kumar et al., 2013).

Environmental Analysis

Research on chloromethoxybenzoic acid derivatives, which are structurally related to this compound, focuses on their detection and analysis in environmental samples. This is crucial for monitoring the environmental impact of such compounds (Maga et al., 2021).

Radical Formation and Oxidation Studies

Studies on methoxylated benzoic acids, including their reactions with various oxidizing agents to form radical zwitterions, provide insight into the chemical behavior of similar compounds under oxidative conditions (Steenken et al., 1977).

Environmental Degradation

Investigations into the mineralization and degradation of chloromethoxybenzoic acids in aqueous media, including by methods like electro-Fenton and photoelectro-Fenton, offer insights into environmental degradation pathways for related compounds (Brillas et al., 2003).

Photostabilization Research

Research on compounds like methoxybenzoate and its interactions with molecular oxygen can inform the development of photostabilizers and photoprotected materials, potentially applicable to this compound (Soltermann et al., 1995).

Microbial Metabolism Studies

Explorations into how Pseudomonas putida metabolizes methoxybenzoic acids provide insights into microbial pathways that could potentially involve the metabolism of this compound (Donnelly & Dagley, 1980).

Mechanism of Action

Mode of Action

It is known that compounds with similar structures can interact with their targets through various mechanisms, such as binding to active sites, altering protein conformation, or modulating signal transduction pathways .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways, including those involved in cell signaling, protein synthesis, and metabolic processes .

Pharmacokinetics

These properties can significantly impact the bioavailability of the compound, influencing its efficacy and potential side effects .

Result of Action

Based on its chemical structure, it may exert its effects by interacting with specific cellular targets, leading to changes in cellular functions .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-[(4-Chlorobenzyl)oxy]-3-methoxybenzoic acid. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .

Biochemical Analysis

Biochemical Properties

Based on its structure, it may participate in reactions at the benzylic position . The compound could interact with enzymes, proteins, and other biomolecules, but specific interactions are yet to be identified .

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .